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Compound of Interest

Compound Name: Ischemin sodium

Cat. No.: B1150106

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ischemin sodium salt is a cell-permeable inhibitor of the CREB-binding protein (CBP)
bromodomain. By targeting CBP, Ischemin disrupts the interaction between CBP and the tumor
suppressor protein p53, leading to a decrease in p53 transcriptional activity. This mechanism
has been shown to protect cardiomyocytes from doxorubicin-induced apoptosis, highlighting its
potential therapeutic applications in cardiotoxicity and other conditions where modulation of
p53 activity is desirable. Proper preparation of Ischemin sodium salt stock solutions is crucial
for accurate and reproducible experimental results. These application notes provide detailed
protocols for the preparation, storage, and handling of Ischemin sodium salt solutions for in
vitro research.

Physicochemical and Biological Properties

A summary of the key quantitative data for Ischemin sodium salt is provided in the table below
for easy reference.
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Property Value Reference(s)
Molecular Weight 357.36 g/mol [1]

Formula C15H16N304SNa [1]
Appearance Solid powder

Purity =299% [1]

Solubility Soluble to 100 mM in water o

and DMSO

Mechanism of Action

CBP bromodomain inhibitor;
inhibits p53-CBP interaction

[1]

Biological Activity

Decreases p53 transcriptional
activity; protects against
doxorubicin-induced apoptosis

in cardiomyocytes in vitro.

[1]

Storage (Solid)

Store at +4°C

[1]

Storage (In Solvent)

Store at -80°C for up to 1 year.

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution in
Sterile Water or DMSO

This protocol describes the preparation of a 100 mM stock solution of Ischemin sodium salt,

which can be further diluted to the desired working concentration for cell culture experiments.

Materials:

¢ Ischemin sodium salt (solid powder)

» Sterile, nuclease-free water or Dimethyl sulfoxide (DMSO)

« Sterile conical tubes (e.g., 15 mL or 50 mL)
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Sterile serological pipettes

Vortex mixer

0.22 um sterile syringe filter

Sterile syringes

Sterile, light-blocking microcentrifuge tubes for aliquots
Procedure:
o Calculate the required mass of Ischemin sodium salt.

o To prepare a 100 mM stock solution, the required mass can be calculated using the
following formula:

» Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
» For example, to prepare 1 mL of a 100 mM stock solution:
» Mass (mg) = 100 mM x 1 mL x 357.36 g/mol / 1000 = 35.74 mg

e Weigh the Ischemin sodium salt.

o In a sterile environment (e.g., a laminar flow hood), carefully weigh the calculated amount
of Ischemin sodium salt powder.

» Dissolve the powder.
o Transfer the powder to a sterile conical tube.

o Add the desired volume of sterile water or DMSO. For example, for a 100 mM solution,
add 1 mL of solvent for every 35.74 mg of powder.

o Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if necessary.

e Sterilize the solution.
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o Draw the Ischemin sodium salt solution into a sterile syringe.
o Attach a 0.22 um sterile syringe filter to the syringe.

o Filter-sterilize the solution into a new sterile conical tube. This step is critical to remove any
potential microbial contaminants.

 Aliquot and store.

o Aliquot the sterile stock solution into smaller, single-use volumes in sterile, light-blocking
microcentrifuge tubes. This will prevent repeated freeze-thaw cycles and protect the
compound from light degradation.

o Label the aliquots clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -80°C for long-term storage (up to one year). For short-term use, an
aliquot can be stored at 4°C for a few days, but long-term storage at this temperature is
not recommended.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the stock solution to the final working concentration for
treating cells in culture.

Materials:

100 mM Ischemin sodium salt stock solution (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Sterile serological and micropipettes

Procedure:
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» Determine the final working concentration.

o The optimal working concentration of Ischemin sodium salt should be determined
empirically for each cell line and experimental setup. A typical starting point for a dose-
response experiment could range from 1 puM to 50 uM.

e Perform serial dilutions.

o

Thaw an aliquot of the 100 mM stock solution at room temperature.

o Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the
desired final concentrations.

o Important: When using a DMSO stock solution, ensure the final concentration of DMSO in
the cell culture medium does not exceed a level that is toxic to the cells (typically < 0.1%).
A vehicle control (medium with the same final concentration of DMSO) should always be
included in experiments.

o Example Dilution for a 10 pM working solution from a 100 mM stock:

» Perform an initial 1:100 dilution of the 100 mM stock in sterile medium to get a 1 mM
intermediate solution (e.g., 2 uL of 100 mM stock + 198 pL of medium).

» Perform a subsequent 1:100 dilution of the 1 mM intermediate solution in the final
volume of cell culture medium to achieve a 10 pM final concentration (e.g., 10 pL of 1
mM intermediate solution into 990 pL of medium in a well of a 24-well plate).

e Treat the cells.

o Remove the existing medium from the cells and replace it with the medium containing the
desired concentration of Ischemin sodium salt or the vehicle control.

o Incubate the cells for the desired experimental duration.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by Ischemin sodium salt
and a general experimental workflow for its use.
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Caption: Mechanism of Ischemin sodium salt action.
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Caption: Doxorubicin-induced apoptosis pathway.
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Caption: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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